2-bromo-N-(1-(furan-3-yl)propan-2-yl)-5-methoxybenzamide
Description
2-bromo-N-(1-(furan-3-yl)propan-2-yl)-5-methoxybenzamide is a chemical compound that has been studied for its potential applications in scientific research.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, including 2-bromo-N-(1-(furan-3-yl)propan-2-yl)-5-methoxybenzamide, have been recognized for their potent antibacterial properties. These compounds are particularly effective against both gram-positive and gram-negative bacteria. The inclusion of the furan nucleus in the compound’s structure contributes to its therapeutic efficacy, inspiring the development of new antibacterial agents to combat microbial resistance .
Antifungal and Antiviral Uses
In addition to antibacterial effects, furan derivatives also exhibit antifungal and antiviral activities. This makes them valuable in the research and development of treatments for infections caused by various fungi and viruses. The compound’s molecular structure allows it to interact with the biological systems of these pathogens, inhibiting their growth and spread .
Anti-inflammatory and Analgesic Properties
The compound has shown potential in the treatment of inflammation and pain. Its anti-inflammatory and analgesic properties can be attributed to the furan ring, which is known to possess such pharmacological benefits. This application is significant in the development of new medications for chronic inflammatory diseases and pain management .
Anticancer Research
Furan derivatives are being explored for their anticancer properties. The compound may interfere with the proliferation of cancer cells, making it a candidate for further research in cancer therapy. Its ability to induce apoptosis or inhibit cell growth in cancerous tissues is of particular interest to medicinal chemists .
Neuroprotective Effects
Research has indicated that furan derivatives can have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases. The compound’s potential to protect nerve cells from damage or degeneration opens up possibilities for its application in conditions like Parkinson’s disease and Alzheimer’s .
Chemical Synthesis and Drug Design
The compound’s structure makes it a valuable intermediate in chemical synthesis and drug design. Its reactivity and the presence of functional groups allow for various structural modifications, leading to the creation of novel compounds with desired pharmacological activities. This versatility is crucial in the search for new drugs with improved efficacy and safety profiles .
properties
IUPAC Name |
2-bromo-N-[1-(furan-3-yl)propan-2-yl]-5-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrNO3/c1-10(7-11-5-6-20-9-11)17-15(18)13-8-12(19-2)3-4-14(13)16/h3-6,8-10H,7H2,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXYNVLRKMYYGIE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=COC=C1)NC(=O)C2=C(C=CC(=C2)OC)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-[1-(furan-3-yl)propan-2-yl]-5-methoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-methyl 2-(2-((4-(N-butyl-N-ethylsulfamoyl)benzoyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2900806.png)
![4-Benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylic acid](/img/structure/B2900810.png)
![4-{5-[1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazol-2-yl}pyridine](/img/structure/B2900811.png)
![8-(4-chlorophenyl)-3-[(2,5-dimethylphenyl)methyl]-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione](/img/structure/B2900812.png)
![N-(4-chloro-2-fluorophenyl)-2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2900816.png)
![N-{3-[6-(methylsulfonyl)pyridazin-3-yl]phenyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide](/img/structure/B2900817.png)
![(1R,5S)-3-Oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid](/img/structure/B2900818.png)